Calcium;sulfide

• IUPAC Name: calcium;sulfide
• InChI: InChI=1S/Ca.S/q+2;-2
• InChI Key: AGVJBLHVMNHENQ-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[Ca+2]
• Molecular Formula: CaS
• DSSTOX Substance ID: DTXSID30885140
• Molecular Weight: 72.15 g/mol
• Physical Description: White solid when pure; Crude and luminous forms may be yellowish to pale-grey; Odor of hydrogen sulfide in moist air; [Merck Index] Colorless powder with an odor of rotten eggs; [Alfa Aesar MSDS]
• CAS RN: 20548-54-3

Description

Calcium Sulfide is a chemical compound with the formula CaS. It is a white or yellowish solid that crystallizes in cubes like rock salt. It has been studied as a component in a process that would recycle gypsum, a product of flue-gas desulfurization. It typically has an odor of H2S, which results from a small amount of this gas formed by the hydrolysis of the salt.

Synthesis Analysis

Calcium Sulfide is produced by “carbothermic reduction” of calcium sulfate, which entails the conversion of carbon, usually as charcoal, to carbon dioxide. The reaction is as follows: CaSO4 + 2C → CaS + 2CO2. It can also be produced through a wet chemical process in ethanol.

Molecular Structure Analysis

In terms of its atomic structure, CaS crystallizes in the same motif as sodium chloride indicating that the bonding in this material is highly ionic. Each S2− ion is surrounded by an octahedron of six Ca2+ ions, and complementarily, each Ca2+ ion is surrounded by six S2− ions.

Chemical Reactions Analysis

Calcium Sulfide reacts with water to release H2S. The reaction is as follows: CaS + H2O → Ca(SH)(OH) and Ca(SH)(OH) + H2O → Ca(OH)2 + H2S. It also reacts with acids such as hydrochloric acid to release toxic hydrogen sulfide gas.

Physical And Chemical Properties Analysis

Calcium Sulfide is a white or yellowish solid that crystallizes in cubes like rock salt. It has a high melting point of 2,525 °C. It is slightly soluble in water but insoluble in alcohol. It reacts with acids, producing hydrogen sulfide gas.

Scientific Research Applications

Environmental Remediation

a. Geochemical Fixation of Chromium: CaS has been employed as a rapid reductant for soluble hexavalent chromium (Cr(VI)), converting it into immobile trivalent chromium (Cr(III)). .

b. Flue-Gas Desulfurization: CaS has been studied as a component in processes that recycle gypsum, a product of flue-gas desulfurization. .

Biomedical Applications

a. Hyperthermia Therapy: Researchers have developed magnetic iron-doped calcium sulfide (Fe–CaS) nanoparticles for hyperthermia therapy. .

Electrochemical Energy Storage

a. Battery Electrodes: CaS-based materials are investigated for use in rechargeable batteries and supercapacitors due to their unique electrochemical properties.

Safety and Hazards

Calcium Sulfide is classified as a flammable solid. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is very toxic to aquatic life with long-lasting effects. It reacts with water to release flammable gas.

Future Directions

The interest in metal sulfide precipitation, including Calcium Sulfide, has recently increased given its capacity to efficiently recover several metals and metalloids from different aqueous sources, including wastewaters and hydrometallurgical solutions. The direct production of nanoparticles from this method could potentially become a future research approach with important implications on unit operations.

Mechanism of Action

Target of Action

Calcium sulfide (CaS) is an inorganic compound that belongs to the class of alkaline earth metal sulfides It has been suggested that cas may interact with t-type calcium channels, which play a significant role in pain management .

Mode of Action

It is known that cas can decompose upon contact with water to form calcium hydroxide and hydrogen sulfide . Hydrogen sulfide can interact with ion channels, including T-type calcium channels, through mechanisms such as protein sulfhydration and channel redox modulation .

Biochemical Pathways

For instance, hydrogen sulfide can interact with nitric oxide, calcium, and reactive oxygen species, affecting various signaling pathways in plants .

Pharmacokinetics

It is known that cas is highly ionic and crystallizes in cubes like rock salt . It is also known to hydrolyze in water, forming calcium hydroxide and hydrogen sulfide .

Result of Action

For instance, hydrogen sulfide released from CaS can suppress the catalase activity and synergize with released calcium to facilitate abnormal calcium retention in cells, leading to mitochondria destruction and amplification of oxidative stress .

Action Environment

The action, efficacy, and stability of CaS can be influenced by various environmental factors. For instance, the reaction rate of microorganisms in sandy soil environment is slower than that in solution environment, and the influencing factors include substrate concentration, temperature, pH, particle size, and grouting method . Furthermore, the quantity and shape of carbonate precipitates and remediation efficiency can be influenced by environmental and operational factors, including pH, temperature, bacterial type, calcium and microbial cell concentrations .

Q & A

Q1: What is the molecular formula and weight of calcium sulfide?

A1: The molecular formula of calcium sulfide is CaS, and its molecular weight is 72.143 g/mol.

Q2: Have any computational studies been done on calcium sulfide?

A2: Yes, researchers have used density functional theory (DFT) to model and investigate various properties of CaS. For example, studies have focused on understanding the phase transition from the rock-salt (B1) structure to the cesium chloride (B2) structure under pressure [].

Q3: Can DFT calculations predict the melting point of calcium sulfide?

A3: DFT calculations can indeed provide estimations of the melting point. One study predicted a melting point of 1202.2 K for CaS [].

Q4: Is calcium sulfide compatible with silicon substrates?

A4: Yes, calcium sulfide thin films have been successfully deposited on silicon (Si) substrates using techniques like pulsed laser deposition, demonstrating compatibility for potential applications in optoelectronic devices, such as blue light-emitting diodes [].

Q5: What happens to calcium sulfide at high temperatures?

A5: Calcium sulfide exhibits thermal stability but can undergo reactions at elevated temperatures. For example, in a carbon dioxide atmosphere, it shows increased reactivity, a property relevant to its potential use in blast furnaces [].

Q6: Can calcium sulfide be used to remove sulfur dioxide from industrial flue gas?

A6: Yes, research has explored the use of calcium sulfide in a cyclic process with calcium sulfate to convert sulfur dioxide (SO2) into elemental sulfur, offering a potential method for flue gas desulfurization [, ].

Q7: Can phosphogypsum, a waste product, be used to synthesize materials containing calcium sulfide?

A7: Yes, studies have demonstrated the feasibility of synthesizing calcium sulfide from phosphogypsum through heat treatment in the presence of reducing agents, highlighting a potential route for waste valorization and the production of luminescent materials [, ].

Q8: Does calcium sulfide display catalytic activity in any reactions?

A8: Calcium sulfide can act as a catalyst in certain reactions. For example, it has been shown to catalytically enhance the cracking of tar during coal gasification, a process relevant for producing cleaner energy [].

Q9: Can calcium sulfide be used in chemical looping combustion?

A9: Research indicates that calcium sulfide can participate in redox cycles relevant to chemical looping combustion. Studies have investigated its oxidation to calcium sulfate and subsequent reduction back to calcium sulfide, potentially enabling efficient carbon dioxide capture technologies [, ].

Q10: How does calcium sulfide interact with living cells?

A10: Research suggests that calcium sulfide nanoparticles can influence the behavior of cancer cells. For instance, studies on human mammary adenocarcinoma cell lines observed an increase in cell death and altered replication rates upon exposure to CaS nanostructures, suggesting potential anti-cancer properties [, ].

Q11: Does the size of calcium sulfide nanoparticles impact their interaction with cells?

A11: The size of CaS nanoparticles appears to play a role in their biological activity. Studies have explored the effects of both smaller nanoclusters (< 3.0 nm) and larger nanoparticles (5.0 nm) on different cancer cell lines, suggesting a size-dependent influence on cell viability and migration [, ].

Q12: What are the environmental implications of using calcium sulfide?

A12: While calcium sulfide itself is not acutely toxic, its potential environmental impact lies in the possible formation of byproducts. For instance, its oxidation can release sulfur dioxide, a known air pollutant. Therefore, controlled processing and waste management are crucial [, ].

Q13: Can calcium sulfide be stabilized to minimize its environmental impact?

A13: Yes, research has focused on stabilizing calcium sulfide by converting it to more environmentally benign compounds like calcium sulfate. This process typically involves controlled oxidation to prevent the release of harmful byproducts [, ].

Q14: What analytical techniques are used to study calcium sulfide?

A14: A wide range of techniques is employed, including:

• X-ray diffraction (XRD): Used to identify and characterize the crystalline structure of CaS, especially important when studying phase transitions under pressure [].
• Scanning electron microscopy (SEM): Provides high-resolution images of the material's surface morphology, crucial for understanding its interaction with other materials [, , ].
• Energy-dispersive X-ray spectroscopy (EDS): Often used in conjunction with SEM to determine the elemental composition of CaS-containing materials [, ].
• Thermogravimetric analysis (TGA): Used to study the thermal behavior of CaS, including decomposition, oxidation, and reactions with other gases [, ].
• Mass spectrometry (MS): Coupled with TGA, it helps identify and quantify the gaseous products evolved during reactions involving CaS [, ].

Q15: What is the color of calcium sulfide?

A15: Pure calcium sulfide is a white powder, but impurities can impart a grayish or yellowish tinge.

Q16: How does calcium sulfide react with water?

A16: Calcium sulfide reacts with water to produce calcium hydroxide and hydrogen sulfide, a reaction with implications for its stability and potential applications [].

Q17: Does calcium sulfide have any applications in the metallurgical industry?

A17: Calcium sulfide plays a role in steelmaking, where it can be found as an inclusion within the steel matrix. Research suggests that these CaS inclusions can influence the steel's susceptibility to pitting corrosion [].

Q18: What are some potential future directions for research on calcium sulfide?

A18: There are numerous promising avenues for future research, including:

• Optimizing the synthesis of calcium sulfide from waste materials: This includes exploring various reducing agents and reaction conditions to improve yield and purity [, ].
• Developing scalable and cost-effective methods for producing CaS nanostructures: This is crucial for realizing their potential in biomedical and energy applications [, , ].
• Understanding the long-term environmental fate and transport of CaS: This is critical for ensuring the responsible use and disposal of this material [].